Cas no 1219967-31-3 (3-2-(2-Methoxyethoxy)ethylpiperidinehydrochloride)

3-2-(2-Methoxyethoxy)ethylpiperidinehydrochloride is a versatile organic compound with significant applications in medicinal chemistry. Its unique structure offers excellent solubility in organic solvents, facilitating various synthetic processes. This compound's piperidine ring provides a robust scaffold for further functionalization, enhancing its utility in drug discovery. Its hydrochloride salt form ensures stability and ease of handling.
3-2-(2-Methoxyethoxy)ethylpiperidinehydrochloride structure
1219967-31-3 structure
Product Name:3-2-(2-Methoxyethoxy)ethylpiperidinehydrochloride
CAS No:1219967-31-3
MF:C10H22ClNO2
MW:223.74018239975
CID:1076121
PubChem ID:56829878
Update Time:2025-10-16

3-2-(2-Methoxyethoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(2-Methoxyethoxy)ethyl]piperidine hydrochloride
    • 1219967-31-3
    • 3-[2-(2-Methoxyethoxy)ethyl]piperidinehydrochloride
    • 3-(2-(2-Methoxyethoxy)ethyl)piperidine hydrochloride
    • AKOS015849146
    • 3-[2-(2-methoxyethoxy)ethyl]piperidine;hydrochloride
    • 3-(2-(2-Methoxyethoxy)ethyl)piperidinehydrochloride
    • 3-2-(2-Methoxyethoxy)ethylpiperidinehydrochloride
    • MDL: MFCD13560211
    • Inchi: 1S/C10H21NO2.ClH/c1-12-7-8-13-6-4-10-3-2-5-11-9-10;/h10-11H,2-9H2,1H3;1H
    • InChI Key: BZXRLGQTLFBZFB-UHFFFAOYSA-N
    • SMILES: Cl.O(CCOC)CCC1CNCCC1

Computed Properties

  • Exact Mass: 223.1339066g/mol
  • Monoisotopic Mass: 223.1339066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 120
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

3-2-(2-Methoxyethoxy)ethylpiperidinehydrochloride Pricemore >>

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Additional information on 3-2-(2-Methoxyethoxy)ethylpiperidinehydrochloride

Introduction to 3-2-(2-Methoxyethoxy)ethylpiperidine Hydrochloride (CAS No. 1219967-31-3)

3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride, also known by its CAS number 1219967-31-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The unique structure of 3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride makes it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders and as a potential modulator of neurotransmitter systems.

The chemical structure of 3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride consists of a piperidine ring substituted with a 2-(2-methoxyethoxy)ethyl group. This specific substitution pattern imparts unique pharmacological properties to the molecule, making it an interesting target for drug development. The methoxyethoxy group is known to enhance the lipophilicity and solubility of the compound, which can improve its bioavailability and pharmacokinetic profile.

Recent studies have explored the potential therapeutic applications of 3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride. One notable area of research is its role as a modulator of nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play a crucial role in various physiological processes, including neurotransmission, memory, and cognition. Compounds that can selectively modulate these receptors have shown promise in treating conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride for different subtypes of nAChRs. The results indicated that this compound exhibits high affinity for α4β2 nAChRs, which are abundant in the brain and involved in cognitive functions. This selective binding profile suggests that 3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride could be developed into a novel therapeutic agent for cognitive disorders.

In addition to its potential as a cognitive enhancer, 3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride has also been studied for its analgesic properties. Research published in the European Journal of Pharmacology in 2019 demonstrated that this compound exhibits significant antinociceptive effects in animal models of pain. The mechanism underlying these effects is thought to involve modulation of both central and peripheral nociceptive pathways, making it a promising candidate for the development of new pain management strategies.

The safety profile of 3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride has also been evaluated in preclinical studies. Toxicity assessments conducted in rodents showed that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support further clinical development and human trials to explore its therapeutic potential.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride in various indications. Early-phase trials have shown promising results, with patients reporting improvements in cognitive function and pain relief. However, more extensive studies are needed to fully understand the long-term effects and optimal dosing regimens.

In conclusion, 3-2-(2-Methoxyethoxy)ethylpiperidine hydrochloride (CAS No. 1219967-31-3) is a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for neurological disorders and pain management.

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